Cas no 129511-07-5 (Methyl 4-acetamido-3-allyl-5-chloro-2-hydroxybenzoate)

Methyl 4-acetamido-3-allyl-5-chloro-2-hydroxybenzoate structure
129511-07-5 structure
Product Name:Methyl 4-acetamido-3-allyl-5-chloro-2-hydroxybenzoate
CAS No:129511-07-5
MF:C13H14ClNO4
MW:283.707562923431
CID:1093454
PubChem ID:14883225
Update Time:2025-04-20

Methyl 4-acetamido-3-allyl-5-chloro-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-acetamido-3-allyl-5-chloro-2-hydroxybenzoate
    • methyl 4-acetamido-5-chloro-2-hydroxy-3-prop-2-enylbenzoate
    • DTXSID601163542
    • Methyl 3-allyl-2-hydroxy-4-acetylamino-5-chlorobenzoate
    • SCHEMBL7332624
    • 129511-07-5
    • HAFRYROUUMEXHM-UHFFFAOYSA-N
    • Methyl 4-(acetylamino)-5-chloro-2-hydroxy-3-(2-propen-1-yl)benzoate
    • Methyl4-acetamido-3-allyl-5-chloro-2-hydroxybenzoate
    • Inchi: 1S/C13H14ClNO4/c1-4-5-8-11(15-7(2)16)10(14)6-9(12(8)17)13(18)19-3/h4,6,17H,1,5H2,2-3H3,(H,15,16)
    • InChI Key: HAFRYROUUMEXHM-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)OC)=C(C(CC=C)=C1NC(C)=O)O

Computed Properties

  • Exact Mass: 283.0611356g/mol
  • Monoisotopic Mass: 283.0611356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 75.6Ų

Methyl 4-acetamido-3-allyl-5-chloro-2-hydroxybenzoate Pricemore >>

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